molecular formula C16H16N4S B5712914 4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine CAS No. 440638-20-0

4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine

Cat. No. B5712914
CAS RN: 440638-20-0
M. Wt: 296.4 g/mol
InChI Key: WWOIKNZOVDZDAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine" is a part of a broader class of heterocyclic compounds known for varied applications in chemistry and material science. The structure typically involves a triazole ring, known for its utility in pharmacological activities, linked to a pyridine moiety, enhancing its chemical versatility.

Synthesis Analysis

The synthesis of similar triazolylpyridine compounds typically involves hydrothermal methods or room-temperature reactions. For instance, the hydrothermal syntheses have been used to create coordination polymers with diverse architectures, indicating the flexible synthesis routes available for such compounds (Du et al., 2016). Meanwhile, reactions of thiosemicarbazide derivatives with various reactants have led to a range of substituted phenyl-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine derivatives, showing the adaptability in synthesizing related structures (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using X-ray diffraction and DFT studies, confirming their complex geometries and bonding arrangements. For instance, studies have highlighted the unique bonding arrangements and structural motifs of derivatives, helping in understanding the foundational layouts of such compounds (Tawfiq et al., 2014).

Chemical Reactions and Properties

The chemical behavior of triazolylpyridines includes engaging in various organic reactions, such as oxidative N-N bond formation and interactions with electrophilic reagents, demonstrating the reactive nature and chemical diversity of these compounds (Zheng et al., 2014).

Physical Properties Analysis

The physical properties of such compounds have been characterized by different methods. The study of crystalline structures and packing efficiencies provides insights into their stability and intermolecular interactions, which are crucial for understanding their physical characteristics (Zareef et al., 2008).

Chemical Properties Analysis

These compounds exhibit diverse chemical properties, as shown by their functional group reactions and interaction with various reagents. Their reactivity can lead to the formation of novel complexes and materials, indicating a wide range of chemical functionalities (Mu et al., 2015).

properties

IUPAC Name

4-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N4S/c1-2-20-15(14-8-10-17-11-9-14)18-19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWOIKNZOVDZDAT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=NN=C1SCC2=CC=CC=C2)C3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine

CAS RN

440638-20-0
Record name 4-(5-(BENZYLTHIO)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.